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Introduction
BML-264, also known as N-(p-amylcinnamoyl) anthranilic acid (ACA), is a versatile

pharmacological tool with a complex profile of activity. Initially identified as a broad-spectrum

inhibitor of phospholipase A2 (PLA2), subsequent research has revealed its direct modulatory

effects on several types of ion channels.[1][2][3] This makes BML-264 a valuable compound for

studying cellular signaling pathways where both PLA2 and specific ion channels are implicated.

In the field of electrophysiology, BML-264 is particularly useful for investigating the roles of

Transient Receptor Potential (TRP) channels, Calcium-Activated Chloride Channels (CaCCs),

and TWIK-related potassium (TREK) channels.

These application notes provide detailed protocols for utilizing BML-264 in patch-clamp

electrophysiology studies to characterize its effects on these key ion channel families.

Molecular Profile of BML-264
BML-264/ACA has been demonstrated to interact with several distinct molecular targets. Its

utility in research stems from its ability to inhibit PLA2 and directly modulate various ion
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channels, allowing for the dissection of complex signaling cascades.

Key Targets:

Phospholipase A2 (PLA2): A broad-spectrum inhibitor.[1][2]

TRP Channels: A known blocker of several TRP channel subtypes, including TRPM2,

TRPC6, and TRPM8, likely through direct interaction.[1][2][4]

Calcium-Activated Chloride Channels (CaCCs): An effective reversible inhibitor.[5]

TREK-1 Channels: Reported to be an agonist for these two-pore domain potassium

channels.[6]

Quantitative Data Summary
The following tables summarize the quantitative data regarding the effects of BML-264 on

various ion channels as determined by patch-clamp electrophysiology and calcium imaging

studies.
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Target
Channel

Cell Type Method
Key
Parameter

Value Reference

TRPM2 HEK293 cells

Calcium

Imaging

(H2O2-

induced)

IC50 1.7 µM [4]

TRPM2 HEK293 cells
Whole-Cell

Patch-Clamp

Concentratio

n for

complete

block

20 µM [4]

CaCC

(ICl(Ca))

Pig cardiac

ventricular

myocytes

Whole-Cell

Patch-Clamp
IC50 4.2 µM [5]

CaCC

(ICl(Ca))

Pig cardiac

ventricular

myocytes

Whole-Cell

Patch-Clamp

Hill

Coefficient

(nH)

1.1 [5]

Signaling Pathways and Mechanisms
BML-264 can be used to investigate multiple signaling pathways. Its dual action as a PLA2

inhibitor and a direct ion channel modulator allows researchers to probe the interplay between

lipid signaling and ion channel function.

Inhibition of PLA2 and Downstream Signaling
BML-264 blocks the release of arachidonic acid by inhibiting PLA2. This can be used to study

the downstream effects of arachidonic acid metabolism on cellular processes, including ion

channel modulation.
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BML-264 inhibits the PLA2 signaling pathway.

Direct Modulation of Ion Channels
BML-264 can also directly interact with and block the pores of certain ion channels, such as

TRPM2 and CaCCs, independent of its effects on PLA2.[5] This allows for the study of the

physiological roles of these channels.
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Direct inhibitory action of BML-264 on ion channels.

Experimental Protocols
The following are detailed protocols for using BML-264 in whole-cell patch-clamp experiments

to study TRP channels and CaCCs.

General Stock Solution Preparation
Caution: BML-264 solutions may be unstable. It is recommended to prepare fresh stock

solutions for each experiment or use small, pre-packaged aliquots.

Reagent: BML-264 / N-(p-amylcinnamoyl) anthranilic acid

Solvent: Dimethyl sulfoxide (DMSO)

Procedure:

Prepare a 10 mM or 20 mM stock solution of BML-264 in 100% DMSO.

Vortex thoroughly to ensure complete dissolution.

Store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Final Dilution: On the day of the experiment, dilute the stock solution into the external

recording solution to the desired final concentration (e.g., 1-50 µM). The final concentration

of DMSO should be kept below 0.1% to minimize solvent effects on the cells.

Protocol for Studying TRPM2 Channel Inhibition
This protocol is adapted from studies on HEK293 cells heterologously expressing human

TRPM2.[4]

Experimental Workflow:
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Workflow for TRPM2 patch-clamp experiment.
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Solutions:

Internal (Pipette) Solution (in mM):

140 Cs-glutamate

8 NaCl

1 MgCl2

10 HEPES

0.2 ADP-ribose (ADPR) to activate TRPM2

Adjust pH to 7.2 with CsOH

External (Bath) Solution (in mM):

140 NaCl

5 KCl

2 CaCl2

1 MgCl2

10 HEPES

10 Glucose

Adjust pH to 7.4 with NaOH

Electrophysiological Recording:

Culture HEK293 cells expressing the TRPM2 channel on glass coverslips.

Transfer a coverslip to the recording chamber on the microscope stage and perfuse with the

external solution.
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Prepare patch pipettes from borosilicate glass capillaries, with a resistance of 3-5 MΩ when

filled with the internal solution.

Approach a cell and form a giga-ohm seal (>1 GΩ).

Rupture the membrane to achieve the whole-cell configuration.

Clamp the cell at a holding potential of -60 mV.

Apply a voltage ramp protocol (e.g., from -100 mV to +100 mV over 500 ms) to elicit TRPM2

currents. The presence of ADPR in the pipette will lead to the gradual activation of the

current.

Once a stable baseline current is established, perfuse the cell with the external solution

containing the desired concentration of BML-264 (e.g., 20 µM).

Record the inhibition of the TRPM2 current.

To test for reversibility, wash out the BML-264 by perfusing with the standard external

solution and observe the recovery of the current.

Protocol for Studying CaCC Inhibition
This protocol is based on the investigation of BML-264's effects on CaCCs in cardiac

ventricular myocytes.[5]

Solutions:

Internal (Pipette) Solution (in mM):

110 CsCl

5 MgATP

5 EGTA

10 HEPES

Sufficient CaCl2 to achieve a desired free [Ca2+]i (e.g., 200 nM) to activate CaCCs.
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Adjust pH to 7.2 with CsOH.

External (Bath) Solution (in mM):

135 NaCl

5 CsCl

1.8 CaCl2

1 MgCl2

10 HEPES

10 Glucose

Adjust pH to 7.4 with NaOH.

Electrophysiological Recording:

Isolate cardiac ventricular myocytes using established enzymatic digestion protocols.

Allow cells to adhere to the bottom of the recording chamber.

Establish a whole-cell patch-clamp configuration as described in section 4.2.

Hold the cell at -50 mV. To elicit the Ca2+-activated chloride current (ICl(Ca)), apply

depolarizing voltage steps (e.g., to +40 mV for 300 ms) to activate L-type Ca2+ channels,

which will in turn activate CaCCs.

Alternatively, directly activate CaCCs with a defined intracellular free Ca2+ concentration via

the patch pipette.

Once a stable baseline ICl(Ca) is recorded, apply BML-264 via the perfusion system at

various concentrations (e.g., 1 µM, 5 µM, 10 µM, 50 µM) to determine a dose-response

relationship.

Record the degree of inhibition at each concentration.
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Perform a washout step to confirm the reversibility of the block.

Conclusion
BML-264 is a multi-target compound that serves as a valuable tool for investigating the

complex interplay between PLA2 signaling and the activity of several key ion channels. Its

inhibitory effects on TRPM2 and CaCCs, along with its reported agonistic activity on TREK-1,

make it suitable for a wide range of electrophysiological studies. The protocols outlined in these

application notes provide a foundation for researchers to explore the effects of BML-264 on

cellular excitability and signaling in various physiological and pathophysiological contexts.

Careful experimental design, including appropriate controls for its dual-target nature, will

enable robust and insightful conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(p-amylcinnamoyl) Anthranilic Acid | Phospholipase A2 | TargetMol [targetmol.com]

2. researchgate.net [researchgate.net]

3. N-(p-Amylcinnamoyl)anthranilic acid | C21H23NO3 | CID 5353376 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid - PMC
[pmc.ncbi.nlm.nih.gov]

5. Inhibition of the calcium-activated chloride current in cardiac ventricular myocytes by N-(p-
amylcinnamoyl)anthranilic acid (ACA) - PubMed [pubmed.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for BML-264 in Patch-
Clamp Electrophysiology]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-
bml-264-in-patch-clamp-electrophysiology]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15604659?utm_src=pdf-custom-synthesis#bc-rfq
https://www.targetmol.com/compound/n-%28p-amylcinnamoyl%29%20anthranilic%20acid
https://www.researchgate.net/publication/6383869_N-p-Amylcinnamoylanthranilic_Acid_ACA_A_Phospholipase_A2_Inhibitor_and_TRP_Channel_Blocker
https://pubchem.ncbi.nlm.nih.gov/compound/N-_p-Amylcinnamoyl_anthranilic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-_p-Amylcinnamoyl_anthranilic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751561/
https://pubmed.ncbi.nlm.nih.gov/20971070/
https://pubmed.ncbi.nlm.nih.gov/20971070/
https://www.medchemexpress.com/bml264.html?locale=ko-KR
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/product/b15604659/docs#application-notes-and-protocols-for-bml-264-in-patch-clamp-electrophysiology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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